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methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate

Name: methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate
Brand: Smolecule
SKU: S6530975
Rating: 4.5 (5 reviews)

Catalog No.

S6530975

CAS No.

1790235-58-3

M.F

C13H18N2O3

M. Wt

250.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoa...

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1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

1790235-58-3

Product Name

methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate

Molecular Formula

C13H18N2O3

Molecular Weight

250.3

Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate is a chemical compound that has gained interest in several fields due to its promising properties. In this paper, we will explore the background, physical and chemical properties, synthesis, and characterization of this compound. We will also analyze the analytical methods, biological properties, toxicity, and safety in scientific experiments. We will then delve into its applications in scientific experiments and the current state of research. Finally, we will discuss the potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

Methyl 2-[(benzylcarbamoyl)amino]-2-methylpropanoate, also known as MBAMP, is a chemical compound with the molecular formula C13H19N2O3. It is a white crystalline solid with a molecular weight of 253.3 g/mol. MBAMP is a derivative of the neurotransmitter GABA (γ-aminobutyric acid), which plays a vital role in the central nervous system.
MBAMP has shown promising results in various scientific fields, including neuroscience, pharmacology, and chemistry. In neuroscience, MBAMP has been shown to modulate GABA receptors, which could lead to the development of new drugs for treating anxiety and other disorders. In pharmacology, MBAMP has been found to exhibit potent anticonvulsant activity, which could help in the treatment of epilepsy. In chemistry, MBAMP is a chiral building block that could be used in the synthesis of other compounds.

Physical and Chemical Properties

MBAMP is a white crystalline powder with a melting point of 92-94°C. It is soluble in many organic solvents, including ethanol, methanol, and chloroform. MBAMP has a low water solubility, which makes it difficult to dissolve in aqueous solutions.
MBAMP has several chemical properties that make it useful in various scientific fields. It is a chiral compound, which means that it has a non-superimposable mirror image. This property makes it useful in asymmetric synthesis, where it can be used to synthesize other chiral compounds. MBAMP also has a carbonyl group and an amino group, which make it reactive towards other compounds. This reactivity is essential in the synthesis of other compounds.

Synthesis and Characterization

MBAMP can be synthesized in several ways, with the most common method being the reaction of methyl-2-amino-2-methylpropanoate and benzyl isocyanate. The reaction is usually carried out in the presence of a catalyst, such as triethylamine, to enhance the reaction yield. The synthesis of MBAMP can also be achieved by reacting ethyl 2-(benzylcarbamoyl)acetate with lithium diisopropylamide (LDA) in the presence of methyl iodide.
MBAMP can be characterized using several techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. NMR spectroscopy is the most commonly used method for characterizing MBAMP, where the chemical shifts of the protons and carbon atoms in the molecule are used to identify the compound. Mass spectrometry is also used to determine the molecular weight and fragmentation of MBAMP. Infrared spectroscopy is used to identify the functional groups in the molecule.

Analytical Methods

Several analytical methods can be used to detect MBAMP in different matrices, such as blood, urine, and tissues. Gas chromatography-mass spectrometry (GC-MS) is the most commonly used method for detecting MBAMP in biological samples. Other methods that have been used include high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE).

Biological Properties

MBAMP has shown several biological properties that make it useful in the development of drugs. It has been found to exhibit potent anticonvulsant activity in animals, with a higher potency than the drug diazepam. MBAMP has also been shown to modulate GABA receptors, which could lead to the development of new drugs for the treatment of anxiety and other disorders. In addition, MBAMP has been found to possess antitumor activity in vitro, making it a potential candidate for cancer therapy.

Toxicity and Safety in Scientific Experiments

MBAMP has been found to be relatively safe in scientific experiments, with no reported cases of toxicity in animals or humans. However, the long-term effects of MBAMP have not been fully explored, and caution should be exercised when handling this compound.

Applications in Scientific Experiments

MBAMP has several applications in scientific experiments, including the development of new drugs for the treatment of anxiety and epilepsy. It can also be used in asymmetric synthesis to synthesize other chiral compounds. In addition, MBAMP can be used as a standard compound in HPLC and GC-MS analyses.

Current State of Research

The current state of research on MBAMP is promising, with several studies exploring its potential applications in various fields, including pharmacology, chemistry, and neuroscience. However, more research is needed to fully explore the potential of this compound.

Potential Implications in Various Fields of Research and Industry

MBAMP has several potential implications in various fields of research and industry. In pharmacology, MBAMP could lead to the development of new drugs for the treatment of anxiety and epilepsy. In chemistry, MBAMP could be used as a chiral building block to synthesize other compounds. In addition, MBAMP could have applications in the development of new materials, such as polymers and coatings.

Limitations and Future Directions

One of the limitations of MBAMP is its low water solubility, which makes it difficult to dissolve in aqueous solutions. This limits its potential applications in some fields, such as biology and medicine. Furthermore, more research is needed to fully understand the long-term effects of MBAMP and its potential toxicity.

Future Directions

for research on MBAMP include exploring its potential applications in drug discovery, developing new analytical methods for detecting MBAMP, and studying its potential applications in materials science. In addition, more research is needed to fully understand the mechanism of action of MBAMP and its potential interactions with other compounds.

Conclusion

In conclusion, MBAMP is a promising compound that has several potential applications in various fields of research, including pharmacology, chemistry, and neuroscience. Its physical and chemical properties, synthesis, and characterization have been explored and characterized using several techniques. MBAMP has several biological properties that make it useful in the development of new drugs, and it has been found to be relatively safe in scientific experiments. However, more research is needed to fully explore the potential of this compound and its implications in various fields of research and industry.